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Compound of Interest

Compound Name: (Z2)-1-Bromohex-3-ene
CAS No.: 5009-31-4
Cat. No.: B1623596
Get Quote
. J

Executive Summary

(2)-1-Bromohex-3-ene (CAS: 5009-31-4) is a critical C6 electrophile used extensively in
organic synthesis to introduce the cis-3-hexenyl motif.[1][2] Often derived from "leaf alcohol”
[(2)-3-hexen-1-ol], this alkyl bromide serves as a primary building block in the synthesis of
pheromones, lipid mediators, and flavor compounds.[1] Its utility lies in the preservation of the
Z-alkene geometry during nucleophilic substitution and metallation reactions, a property
essential for maintaining bioactivity in target molecules.

Chemical Identity & Structural Characterization

Accurate identification is paramount, as the biological activity of hexenyl derivatives is strictly
stereodependent. The (E)-isomer is a common impurity that must be quantified.[1]
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Parameter Data

IUPAC Name (2)-1-Bromohex-3-ene

Common Name cis-3-Hexenyl bromide

CAS Number 5009-31-4

Molecular Formula CeH11Br

Molecular Weight 163.06 g/mol

SMILES CC/Cc=C\CCBr

InChlKey HSNATJOWAYTBGM-ARJAWSKDSA-N
Stereochemistry (2)-configuration (cis) at C3=C4

Physical & Thermodynamic Properties

The following data represents the standard physicochemical profile for high-purity (>97%)
(Z)-1-Bromohex-3-ene.

Property Value Conditions |/ Notes

Physical State Liquid Colorless to pale yellow

@ 760 mmHg (Standard

Boiling Point 149-151 °C
Pressure)

Density 1.215 g/cm? @ 20 °C
Refractive Index (

1.4715 @ 589.3 nm, 20 °C
)
Flash Point ~43 °C Predicted (Closed Cup)
Solubility Insoluble Water
Solubility Soluble Et2O, DCM, THF, Hexanes
Vapor Pressure ~4.2 mmHg @ 25 °C (Estimated)
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Critical Note on Purity: Commercial samples often contain 1-3% of the (E)-isomer or rearranged
allylic bromides.[1] Refractive index is a rapid, non-destructive initial purity check; values

deviating significantly from 1.4715 suggest isomerization or solvent contamination.

Synthesis & Experimental Protocol

The synthesis of (Z)-1-Bromohex-3-ene requires conditions that strictly avoid acid-catalyzed
iIsomerization of the double bond.[1] The preferred method utilizes Phosphorus Tribromide
(PBrs) with careful temperature control.

Protocol: Conversion of (Z)-3-Hexen-1-ol to (Z)-1-
Bromohex-3-ene

Objective: Synthesize (Z)-1-Bromohex-3-ene while minimizing Z-to-E isomerization.

Reagents:

(2)-3-Hexen-1-ol (1.0 eq)[1]

Phosphorus Tribromide (PBr3) (0.35 eq)[1]

Pyridine (catalytic, optional to scavenge HBr)[1]

Solvent: Anhydrous Diethyl Ether or DCM[1]

Step-by-Step Methodology:

e Setup: Flame-dry a 3-neck round-bottom flask equipped with a dropping funnel and Nz inlet.
e Solvation: Dissolve (Z)-3-hexen-1-ol in anhydrous ether at 0 °C.

o Addition: Add PBr3 dropwise over 30 minutes. Expert Insight: Rapid addition generates
excessive heat and HBr, which promotes acid-catalyzed migration of the double bond.[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemsynthesis.com/base/chemical-structure-24213.html
https://www.benchchem.com/product/b1623596/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-z-1-bromohex-3-ene-1
https://www.chemsynthesis.com/base/chemical-structure-24213.html
https://www.benchchem.com/product/b1623596/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-z-1-bromohex-3-ene-1
https://www.benchchem.com/product/b1623596/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-z-1-bromohex-3-ene-1
https://www.benchchem.com/product/b1623596/docs?utm_src=pdf-body#technical-guide-physical-properties-and-characterization-of-z-1-bromohex-3-ene-1
https://www.chemsynthesis.com/base/chemical-structure-24213.html
https://www.chemsynthesis.com/base/chemical-structure-24213.html
https://www.chemsynthesis.com/base/chemical-structure-24213.html
https://www.chemsynthesis.com/base/chemical-structure-24213.html
https://www.chemsynthesis.com/base/chemical-structure-24213.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Keep T <5 °C.

e Reaction: Stir at 0 °C for 2 hours, then allow to warm to room temperature for 1 hour. Monitor
by TLC (Hexanes; stain with KMnOa).

e Quench: Pour mixture onto ice/water.

o Extraction: Extract with ether (3x). Wash combined organics with saturated NaHCOs (to
remove HBr/phosphorous acids) and brine.

 Purification: Dry over MgSOa4 and concentrate. Purify via vacuum distillation (preferred over
column chromatography to avoid silica-induced isomerization).[1]

Synthesis Pathway Visualization

(2)-3-Hexen-1-ol
(Precursor) Activation Nucleophilic Sub.

Phosphite Ester (inversion at C1, Retention at C3=C4) | (Z)-l—Bromohex-S-ene)

Intermediate (Target)

PBr3, 0°C
(Solvent: Et20)

Click to download full resolution via product page

Figure 1: Synthetic pathway emphasizing the retention of Z-stereochemistry during the
activation and substitution steps.

Spectroscopic Profile (Self-Validation)

To validate the structure and stereochemistry, Nuclear Magnetic Resonance (NMR) is the gold
standard.[1]

'H NMR (400 MHz, CDCIs) Diagnostic Signals

e 0 5.30-5.55 ppm (m, 2H): Vinyl protons (-CH=CH-).

o Validation: The coupling constant (
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) between vinyl protons must be ~10-11 Hz for the cis (Z) isomer. A

value of ~15 Hz indicates the presence of the trans (E) isomer.

0 3.38 ppm (t, 2H, J = 7.0 Hz): Methylene adjacent to Bromine (—CH2Br).[1]

0 2.60 ppm (q, 2H): Allylic methylene (—CH2—CH=).

0 2.05 ppm (quint, 2H): Allylic methylene (-CH=CH-CH2-).

0 0.98 ppm (t, 3H): Terminal Methyl (—CHs).

13C NMR Diagnostic Signals[1]

e 0 ~134 ppm & ~125 ppm: Olefinic carbons.
e 0 ~33 ppm: Carbon attached to Bromine.

Synthetic Utility & Reactivity

(2)-1-Bromohex-3-ene is primarily utilized as an alkylating agent.[1] It is less reactive than the
corresponding iodide but more stable.

Key Applications

o Grignard Formation: Reacts with Mg/THF to form (Z)-3-hexenylmagnesium bromide.[1] Used
in coupling with aldehydes/ketones.

e C-C Coupling: Used with organocuprates (Gilman reagents) to extend carbon chains while
preserving the cis-alkene.[1]

o Finkelstein Reaction: Conversion to (Z)-1-lodohex-3-ene for enhanced reactivity.[1]

Reactivity Workflow
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Figure 2: Primary reactivity pathways for (Z)-1-Bromohex-3-ene in organic synthesis.[1]
Safety & Handling (MSDS Highlights)
e Hazards: Flammable liquid and vapor. Causes skin irritation and serious eye irritation.

» Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Light sensitive
(store in amber vials to prevent radical degradation).

» Disposal: Halogenated organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemsynthesis.com [chemsynthesis.com]
e 2. guidechem.com [guidechem.com]

» To cite this document: BenchChem. [Technical Guide: Physical Properties and
Characterization of (Z)-1-Bromohex-3-ene[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1623596/docs#technical-guide-physical-
properties-and-characterization-of-z-1-bromohex-3-ene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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